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Compound of Interest

Compound Name: 18:1 SM-d9

Cat. No.: B15561187

Get Quote

For researchers and scientists at the forefront of drug development, the precise and safe

handling of specialized compounds like 18:1 SM-d9 (N-oleoyl(d9)-D-erythro-

sphingosylphosphorylcholine) is paramount. This guide provides essential, immediate safety

and logistical information, including detailed operational and disposal plans, to ensure the

integrity of your research and the safety of your laboratory personnel. By adhering to these

procedural steps, you can confidently navigate the handling of this deuterated sphingomyelin,

building a foundation of safety and trust in your laboratory practices.

Immediate Safety and Handling Protocol
1. Personal Protective Equipment (PPE):

Due to the hazardous nature of 18:1 SM-d9, as indicated by its hazard classifications, a

comprehensive suite of personal protective equipment is mandatory.
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles
Protects against splashes of

the lipid solution and solvent.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact with the

compound and solvent.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Minimizes inhalation of any

aerosols or solvent vapors.

2. Receiving and Storage:

Proper storage is critical to maintaining the stability and purity of 18:1 SM-d9.

Parameter Specification Rationale

Shipping Condition Shipped in dry ice
Maintains the integrity of the

compound during transit.

Storage Temperature -20°C
Ensures long-term stability and

prevents degradation.[1]

Storage Container
Original glass vial with a

Teflon-lined cap

Glass prevents leaching of

impurities, and Teflon provides

a secure seal.

Storage Atmosphere
Store under an inert gas (e.g.,

argon or nitrogen) if opened

Protects the unsaturated lipid

from oxidation.

Step-by-Step Operational Plan
1. Preparation for Use:

Before opening, allow the vial of 18:1 SM-d9 to warm to room temperature to prevent

condensation of moisture, which can lead to hydrolysis of the lipid.
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Work in a chemical fume hood to minimize inhalation exposure and to contain any potential

spills.

Ensure all glassware and equipment that will come into contact with the lipid solution are

scrupulously clean and dry.

2. Handling and Dispensing:

As 18:1 SM-d9 is typically supplied in a chloroform solution, which is toxic and volatile,

handle it with extreme care.

Use a calibrated glass syringe or pipette for accurate transfer of the solution. Avoid using

plastic pipettes or containers for organic solutions, as they can leach impurities.

If dilution is necessary, use a high-purity, appropriate organic solvent.

Disposal Plan
The disposal of 18:1 SM-d9 and its associated waste must be conducted in accordance with

local, state, and federal regulations.

Waste Type Disposal Procedure

Unused 18:1 SM-d9 solution
Collect in a designated, labeled hazardous

waste container for organic solvents.

Contaminated consumables (e.g., pipette tips,

gloves)

Place in a sealed bag and dispose of as solid

chemical waste.

Empty vials

Rinse with a suitable solvent (e.g., chloroform or

methanol), collect the rinse as hazardous waste,

and then dispose of the vial as laboratory glass

waste.

Experimental Workflow for Handling 18:1 SM-d9
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Figure 1: Safe Handling Workflow for 18:1 SM-d9
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Caption: A flowchart illustrating the key steps for the safe handling of 18:1 SM-d9.
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Hazard Information Summary
The following table summarizes the hazard classifications associated with 18:1 SM-d9,

typically when dissolved in a solvent like chloroform.[1]

Hazard Class Description

Acute Toxicity (Oral, Dermal, Inhalation)
Toxic if swallowed, in contact with skin, or if

inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Carcinogenicity Suspected of causing cancer.

Specific Target Organ Toxicity (Single Exposure)
May cause drowsiness or dizziness. May cause

damage to organs.

Flammable Liquids
Highly flammable liquid and vapor (dependent

on the solvent).

By implementing these detailed safety and handling protocols, researchers can mitigate risks,

ensure the quality of their experimental materials, and foster a culture of safety within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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